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Compound of Interest

Compound Name: Chlorotrimethylgermane

Cat. No.: B075237

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and use of chlorotrimethylgermane. The
following sections offer troubleshooting advice and frequently asked questions to ensure safe
and successful experimentation.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with chlorotrimethylgermane?

Al: Chlorotrimethylgermane is a hazardous chemical that presents two main risks. Itis a
highly flammable liquid and vapor, and it causes severe skin burns and eye damage.[1][2][3]
The substance is classified as a Flammable Liquid, Category 2, and Skin Corrosion, Category
1B.[3][4][5] It is crucial to handle this chemical with appropriate personal protective equipment
in a controlled environment.

Q2: What are the key physical and chemical properties of chlorotrimethylgermane?

A2: Understanding the physical and chemical properties of chlorotrimethylgermane is vital for
its safe handling and use in experiments.
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Property Value

Molecular Formula CsHoClGe

Molecular Weight 153.20 g/mol [3]

Appearance Liquid[6][7]

Boiling Point 102 °C[3][5][6][7]

Melting Point -13 °C[3][5][6][7]

Density 1.24 g/mL at 25 °C[3][5][6][7]
Flash Point 1 °C (33.8 °F) - closed cup[3][4][5]

Q3: What personal protective equipment (PPE) is mandatory when handling
chlorotrimethylgermane?

A3: Due to its flammable and corrosive nature, a comprehensive suite of personal protective
equipment is required.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and
a face shield.[3][5]

To protect against splashes
that can cause severe eye

damage.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl or Nitrile rubber).

To prevent skin contact which

can lead to severe burns.

Body Protection

Flame-retardant and chemical-

resistant lab coat or coveralls.

To protect against splashes

and fire hazards.

Respiratory Protection

Use in a well-ventilated area or
with a chemical fume hood. If
ventilation is inadequate, a
respirator with an appropriate
filter (e.g., type ABEK
(EN214387)) should be used.[3]

[5]

To avoid inhalation of harmful

vapors.

Footwear

Closed-toe, chemical-resistant

shoes.

To protect feet from spills.

Experimental Protocols

Given that chlorotrimethylgermane is analogous in reactivity to silylating agents, the following

is a representative protocol for a germylation reaction, adapted from a standard silylation

procedure. This protocol should be performed by trained personnel in a laboratory setting.

Protocol: Germylation of a Primary Alcohol

Objective: To protect a primary alcohol by converting it into a trimethylgermyl ether.

Materials:

o Chlorotrimethylgermane

e Primary alcohol (e.g., benzyl alcohol)

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/211729
https://pmc.ncbi.nlm.nih.gov/articles/PMC12355998/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/211729
https://pmc.ncbi.nlm.nih.gov/articles/PMC12355998/
https://www.benchchem.com/product/b075237?utm_src=pdf-body
https://www.benchchem.com/product/b075237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e Anhydrous dichloromethane (DCM)

o Triethylamine (EtsN)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

e Schlenk flask or flame-dried round-bottom flask with a septum

e Syringes and needles

o Magnetic stirrer and stir bar

 Inert gas supply (Argon or Nitrogen)

Procedure:

o Set up a flame-dried Schlenk flask containing a magnetic stir bar under an inert atmosphere.
» To the flask, add the primary alcohol (1.0 equivalent) dissolved in anhydrous DCM.
e Add triethylamine (1.5 equivalents) to the solution.

e Cool the reaction mixture to 0 °C using an ice bath.

e Slowly add chlorotrimethylgermane (1.2 equivalents) dropwise via syringe.

» Allow the reaction to warm to room temperature and stir until the reaction is complete
(monitor by Thin Layer Chromatography).

e Quench the reaction by slowly adding saturated aqueous NaHCOs solution.
o Transfer the mixture to a separatory funnel and separate the organic layer.

o Extract the aqueous layer with DCM.
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+ Combine the organic layers, wash with brine, and dry over anhydrous Na2SOa.

« Filter the solution and concentrate the solvent under reduced pressure to obtain the crude
product.

» Purify the crude product by flash column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorotrimethylgermane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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